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Compound of Interest

Compound Name: cmp-5

Cat. No.: B2592302 Get Quote

A Comparative Guide to Commercial Sources of
Cytidine-5'-monophosphate (CMP)
For Researchers, Scientists, and Drug Development Professionals

This guide offers an objective comparison of commercially available Cytidine-5'-

monophosphate (CMP), a crucial nucleotide for various research and development

applications. The information presented here is compiled from publicly available data from

major chemical suppliers. This guide aims to assist researchers in making informed decisions

when selecting a source of CMP for their specific experimental needs.

Comparative Analysis of Commercial CMP Sources
The selection of a CMP supplier often depends on factors such as purity, formulation, and the

intended application. Below is a summary of typical specifications from various commercial

sources. Researchers should always refer to the lot-specific certificate of analysis for the most

accurate information.
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Parameter Supplier A (Example)
Supplier B

(Example)

Supplier C

(Example)

Product Name
Cytidine-5'-

monophosphate
5'-Cytidylic acid

Cytidine 5'-

monophosphate

disodium salt

CAS Number 63-37-6 63-37-6 6757-06-8

Molecular Formula C₉H₁₄N₃O₈P C₉H₁₄N₃O₈P C₉H₁₂N₃Na₂O₈P

Molecular Weight 323.20 g/mol 323.20 g/mol 367.16 g/mol

Purity (by HPLC) ≥99% ≥98% ≥98%

Form Powder Crystalline Powder Powder

Solubility Soluble in water Soluble in water Soluble in water

Storage -20°C Room Temperature -20°C

Experimental Protocols
The purity and identity of CMP are most commonly assessed using High-Performance Liquid

Chromatography (HPLC). The following is a representative protocol for the analysis of CMP.

Protocol: Purity Determination of CMP by HPLC
1. Objective: To determine the purity of a CMP sample by reverse-phase high-performance

liquid chromatography (RP-HPLC) with UV detection.

2. Materials:

Cytidine-5'-monophosphate (CMP) sample

HPLC grade water

HPLC grade methanol or acetonitrile

Phosphoric acid or other suitable buffer components
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HPLC system with a UV detector

C18 analytical column (e.g., 4.6 x 150 mm, 5 µm)

3. Mobile Phase Preparation:

Prepare a suitable aqueous buffer. A common mobile phase consists of a mixture of an

aqueous buffer (e.g., 0.1 M potassium phosphate, pH adjusted) and an organic solvent like

methanol or acetonitrile.

The exact ratio will depend on the specific column and system but a gradient or isocratic

elution can be used.

Degas the mobile phase before use.

4. Standard and Sample Preparation:

Standard Solution: Accurately weigh and dissolve a known amount of a CMP reference

standard in the mobile phase or water to prepare a stock solution (e.g., 1 mg/mL). Prepare a

series of dilutions to create a calibration curve.

Sample Solution: Prepare the CMP sample from the commercial source at the same

concentration as the standard stock solution.

5. HPLC Conditions:

Column: C18 reverse-phase column

Mobile Phase: Isocratic or gradient elution with a mixture of aqueous buffer and organic

solvent.

Flow Rate: Typically 0.5-1.0 mL/min

Injection Volume: 10-20 µL

Detection: UV at 260-280 nm

Column Temperature: Ambient or controlled (e.g., 25°C)
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6. Procedure:

Equilibrate the HPLC system with the mobile phase until a stable baseline is achieved.

Inject the standard solutions to generate a calibration curve.

Inject the sample solution.

Record the chromatograms and integrate the peak areas.

7. Data Analysis:

Identify the CMP peak based on the retention time of the standard.

Calculate the purity of the sample by dividing the area of the main peak by the total area of

all peaks and multiplying by 100.

Visualizations
Experimental Workflow for CMP Purity Analysis
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Caption: Workflow for determining CMP purity via HPLC.

De Novo Pyrimidine Biosynthesis Pathway
Cytidine-5'-monophosphate is a key intermediate in the de novo synthesis of pyrimidine

nucleotides. It is subsequently phosphorylated to Cytidine-5'-diphosphate (CDP) and then
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Cytidine-5'-triphosphate (CTP). CTP is an essential precursor for the synthesis of RNA and

DNA.
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Caption: Simplified de novo pyrimidine biosynthesis pathway highlighting the synthesis of CTP.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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